Cas no 1805519-18-9 (Ethyl 5-bromo-4-chloronicotinate)

• Product Name: Ethyl 5-bromo-4-chloronicotinate
• CAS No: 1805519-18-9
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 4900363
• Update Time: 2023-08-20

Ethyl 5-bromo-4-chloronicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-chloronicotinate

• Inchi： 1S/C8H7BrClNO2/c1-2-13-8(12)5-3-11-4-6(9)7(5)10/h3-4H,2H2,1H3
• InChI Key： UBHWWUQIZXKCMT-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(C(=O)OCC)=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2